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Metabolism and Drug Interactions

Bosutinib undergoes significant first-pass metabolism and is a substrate for CYP3A4 and P-glycoprotein (P-

gp), making it highly susceptible to drug-drug interactions [1] [2] [3].
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Bosutinib is primarily metabolized by CYP3A4 into inactive metabolites, a process significantly affected by
inhibitors and inducers [1] [4] [2].

The clinical impact of these interactions is substantial, as shown in the following data from drug interaction

studies.

Interacting Agent Effect on Bosutinib Pharmacokinetics

| Strong CYP3A4 Inhibitor (e.g., Ketoconazole) | (C_{max}): 5.2-fold increase AUC: 8.6-fold increase
[2] | | Moderate CYP3A4 Inhibitor (e.g., Aprepitant) | (C_{max}): 1.5-fold increase AUC: 2.0-fold
increase [2] | | Strong CYP3A4 Inducer (e.g., Rifampin) | (C_{max}): 86% decrease AUC: 94% decrease
[2] [5] | | Proton Pump Inhibitor (e.g., Lansoprazole) | (C_{max}): 46% decrease AUC: 26% decrease [2]
[5] |

Impact of Organ Impairment

Hepatic Impairment

Compared to healthy subjects, a single 200 mg bosutinib dose led to increased exposure in patients with
hepatic impairment [6] [2]. The elimination half-life also prolonged from 55 hours in healthy subjects to 86,
113, and 111 hours in Child-Pugh A, B, and C patients, respectively [6].

Renal Impairment

Bosutinib exposure increases in patients with renal impairment. The AUC increased 1.4-fold in moderate

renal impairment (CLcr 30-50 mL/min) and 1.6-fold in severe renal impairment (CLcr <30 mL/min) [2].

Methodologies in Key Studies
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The quantitative data on bosutinib pharmacokinetics were derived from well-established clinical trial

designs.

¢ Study Designs: Key data come from open-label, single-dose studies in healthy subjects and
patients with hepatic or renal impairment, often using a matched-control design [6] [2].

¢ Drug-Drug Interaction (DDI) Studies: These are typically randomized, crossover studies in
healthy volunteers. Participants receive a single dose of bosutinib alone and then concomitantly with
the interacting drug (e.g., ketoconazole, rifampin) [2] [5].

 Pharmacokinetic Analysis: Plasma concentrations are determined using validated high-
performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) or similar methods.
Non-compartmental analysis is standard for calculating PK parameters like AUC, (C_{max}),
(t_{max}), and (t_{1/2}) [7] [2].

e Mass Balance Studies: These studies administer a single oral dose of [**C]-radiolabeled bosutinib
to determine routes of elimination, with excreta (feces and urine) collected over several days to
measure total recovery of radioactivity [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Bosutinib [en.wikipedia.org]

2. BOSULIF® (bosutinib) Clinical Pharmacology [pfizermedical.com]

3. Role of CYP3A4 in kinase inhibitor metabolism and ... [tcr.amegroups.org]

4. Bosutinib: Uses, Interactions, Mechanism of Action [go.drugbank.com]

5. Bosutinib for Chronic Myeloid Leukemia - PMC [pmc.ncbi.nlm.nih.gov]

6. Evaluation of the pharmacokinetics and safety of bosutinib ... [pubmed.ncbi.nim.nih.gov]
7. Bosutinib for Successful Treatment-Free Remission in ... [pmc.ncbi.nim.nih.gov]

To cite this document: Smolecule. [bosutinib pharmacokinetics metabolism CYP3A4 elimination half-

life]. Smolecule, [2026]. [Online PDF]. Available at:

© 2026 Smolecule. All rights reserved. 3/4 Tech Support


https://www.smolecule.com/products/s547872?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/23053269/
https://www.pfizermedical.com/bosulif/clinical-pharmacology
https://www.smolecule.com/products/s547872?utm_src=pdf-body
https://www.pfizermedical.com/bosulif/clinical-pharmacology
https://pmc.ncbi.nlm.nih.gov/articles/PMC4837934/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12037706/
https://www.pfizermedical.com/bosulif/clinical-pharmacology
https://www.smolecule.com/products/s547872?utm_src=pdf-body
https://go.drugbank.com/drugs/DB06616
https://www.smolecule.com/products/s547872?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Bosutinib
https://www.pfizermedical.com/bosulif/clinical-pharmacology
https://tcr.amegroups.org/article/view/16370/14025
https://go.drugbank.com/drugs/DB06616
https://pmc.ncbi.nlm.nih.gov/articles/PMC4837934/
https://pubmed.ncbi.nlm.nih.gov/23053269/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12037706/
https://www.smolecule.com/products/b547872#bosutinib-pharmacokinetics-metabolism-cyp3a4-elimination-half-life
https://www.smolecule.com/products/b547872#bosutinib-pharmacokinetics-metabolism-cyp3a4-elimination-half-life
https://www.smolecule.com/products/s547872?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

[https://www.smolecule.com/products/b547872#bosutinib-pharmacokinetics-metabolism-cyp3a4-

elimination-half-life]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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